Cas no 94300-08-0 (Acetic acid, [[4,6-bis(1,1-dimethylethyl)-2,3-dihydroxyphenyl]thio]-)

• Product name: Acetic acid, [[4,6-bis(1,1-dimethylethyl)-2,3-dihydroxyphenyl]thio]-
• CAS No: 94300-08-0
• MF: C₁₆H₂₄O₄S
• MW: 312.424364089966
• CID: 752343
• PubChem ID: 10591228

Acetic acid, [[4,6-bis(1,1-dimethylethyl)-2,3-dihydroxyphenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[4,6-bis(1,1-dimethylethyl)-2,3-dihydroxyphenyl]thio]-
• 2-(4,6-ditert-butyl-2,3-dihydroxyphenyl)sulfanylacetic acid
• DTXSID60442245
• 2-[4,6-di(t-butyl)-2,3-dihydroxyphenylsulfanyl]acetic acid
• 94300-08-0

• Inchi： InChI=1S/C16H24O4S/c1-15(2,3)9-7-10(16(4,5)6)14(13(20)12(9)19)21-8-11(17)18/h7,19-20H,8H2,1-6H3,(H,17,18)
• InChI Key： CUAQMTCERYMEQW-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=C(C(=C1O)O)SCC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 312.13953042g/mol
• Monoisotopic Mass: 312.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 103Ų